An In-depth Technical Guide to the Basic Properties of 6-Amino-5-nitropyridin-2-ol
An In-depth Technical Guide to the Basic Properties of 6-Amino-5-nitropyridin-2-ol
For Researchers, Scientists, and Drug Development Professionals
Abstract
6-Amino-5-nitropyridin-2-ol, also known as 6-amino-5-nitropyridin-2-one and designated as the nucleobase "Z" in the Hachimoji DNA system, is a synthetic nitroaromatic compound of significant interest in the fields of synthetic biology and biotechnology. Its primary role is as a component of an expanded eight-letter genetic alphabet, where it selectively pairs with the unnatural base 5-aza-7-deazaguanine ("P").[1] This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of 6-Amino-5-nitropyridin-2-ol, including its structural characteristics, solubility, and spectroscopic data. Detailed experimental protocols for its characterization, particularly concerning its notable photostability, are also presented.
Core Physicochemical Properties
Table 1: Summary of Physicochemical Properties
| Property | Value/Description | Source/Notes |
| IUPAC Name | 6-Amino-5-nitropyridin-2(1H)-one | [1] |
| Common Names | 6-Amino-5-nitropyridin-2-ol, Base 'Z' | |
| CAS Number | 211555-30-5 | [1] |
| Molecular Formula | C5H5N3O3 | [1] |
| Molar Mass | 155.11 g/mol | [1] |
| Appearance | Light yellow to yellow solid | Commercial Suppliers |
| Solubility | Sparingly soluble in water, requires ultrasonic and warming to 60°C. | [2] |
| Melting Point | Not explicitly reported. (Related compound 2-Amino-5-nitropyridine melts at 186-192 °C) | |
| pKa | Not explicitly reported. (Related compound 4-nitropyridine has a pKa of 1.61) | [3][4] |
Role in Hachimoji Expanded Genetic Alphabet
The most significant application of 6-Amino-5-nitropyridin-2-ol is as a key component of the "Hachimoji" (Japanese for "eight letters") DNA and RNA system.[5] This expanded genetic alphabet consists of the four canonical bases (A, T, C, G) and four synthetic bases (Z, P, S, B) that form two new, stable base pairs. 6-Amino-5-nitropyridin-2-ol (Z) forms a specific hydrogen-bonding pair with 5-aza-7-deazaguanine (P). This expanded system has been shown to be transcribed into RNA and has potential applications in data storage, diagnostics, and the creation of novel proteins.[6]
Spectroscopic and Analytical Data
While specific spectra for 6-Amino-5-nitropyridin-2-ol are not publicly available in research literature, they can be obtained from commercial suppliers.[7][8] The expected spectroscopic features can be inferred from closely related compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: Protons on the pyridine ring are expected in the aromatic region, with shifts influenced by the amino, nitro, and hydroxyl/oxo groups. The amino protons would likely appear as a broad singlet.
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¹³C NMR: The spectrum would show five distinct carbon signals corresponding to the pyridine ring, with chemical shifts characteristic of aza- and nitro-substituted aromatic systems.
Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic peaks for:
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N-H stretching of the amino group (around 3300-3500 cm⁻¹).
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O-H stretching (if in the -ol tautomer) or N-H stretching of the pyridinone ring.
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C=O stretching of the pyridinone form (around 1650-1700 cm⁻¹).
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NO₂ asymmetric and symmetric stretching (around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively).
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C=C and C=N stretching in the aromatic ring.
UV-Vis Spectroscopy
Nitroaromatic compounds typically exhibit strong UV-Vis absorbance. A recent study on the photostability of 6-Amino-5-nitropyridin-2-ol investigated its excited-state dynamics using transient absorption spectroscopy.[9]
Experimental Protocols
Synthesis of 6-Amino-5-nitropyridin-2-ol
Characterization of Photostability
A 2024 study provided a detailed investigation into the superior photostability of 6-Amino-5-nitropyridin-2-ol compared to natural DNA bases. The experimental workflow involved a combination of ultrafast spectroscopy and computational methods.[9]
Experimental Workflow for Photostability Analysis:
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Sample Preparation: Solutions of 6-Amino-5-nitropyridin-2-ol are prepared in various solvents to study the effect of the environment on its photodynamics.
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Ultrafast Broadband Time-Resolved Fluorescence Spectroscopy:
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The sample is excited with a femtosecond laser pulse at a wavelength corresponding to its absorption maximum.
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The resulting fluorescence decay is measured over a broad spectral range with sub-picosecond time resolution. This provides information on the lifetime of the excited state.
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-
Transient Absorption Spectroscopy:
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A "pump" laser pulse excites the molecule.
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A "probe" pulse, delayed in time relative to the pump, measures the change in absorption of the sample.
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By varying the delay time, the evolution of the excited state and the formation of any transient species can be monitored.
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Computational Modeling:
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Quantum chemical calculations (e.g., DFT) are used to model the ground and excited state potential energy surfaces.
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These calculations help to identify the deactivation pathways, such as internal conversion and intersystem crossing, and to understand the role of specific molecular motions (e.g., nitro group rotation) in the rapid, non-radiative decay back to the ground state.[9]
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Biological Activity and Signaling Pathways
Current research indicates that the primary biological relevance of 6-Amino-5-nitropyridin-2-ol is within the artificial context of Hachimoji DNA and RNA. There is no evidence to suggest its involvement in natural cellular signaling pathways. Its function is defined by its specific hydrogen bonding pattern with its partner base, 'P', within the expanded genetic system.
Conclusion
6-Amino-5-nitropyridin-2-ol is a pivotal molecule in the advancement of synthetic biology, enabling the expansion of the genetic alphabet. Its well-defined role in the Hachimoji system and its remarkable photostability make it a subject of ongoing research. While some fundamental physicochemical data require further explicit publication, the existing body of work provides a strong foundation for its application in developing novel biotechnologies, from high-density data storage to the creation of synthetic biological systems with expanded functionalities.
References
- 1. 6-Amino-5-nitropyridin-2-one - Wikipedia [en.wikipedia.org]
- 2. medchemexpress.com [medchemexpress.com]
- 3. 4-Nitropyridine | C5H4N2O2 | CID 70734 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 4-Nitropyridine | 1122-61-8 [chemicalbook.com]
- 5. physicsworld.com [physicsworld.com]
- 6. Researchers Create Eight-Letter Genetic System: Hachimoji DNA | Sci.News [sci.news]
- 7. Superior Photostability of the Unnatural Base 6-Amino-5-nitropyridin-2-ol: A Case Study Using Ultrafast Broadband Fluorescence, Transient Absorption, and Theoretical Computation. | Semantic Scholar [semanticscholar.org]
- 8. 211555-30-5|6-Amino-5-nitropyridin-2-ol|BLD Pharm [bldpharm.com]
- 9. pubs.acs.org [pubs.acs.org]
